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Compound of Interest

Sodium 3-methyl-2-oxobutanoate-
13C4,d4

Cat. No.: B12059494

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sodium 3-methyl-2-
oxobutanoate-13C4,d4, an isotopically labeled endogenous metabolite. This document details
its chemical and physical properties, its central role in key metabolic pathways, and its
applications in scientific research, particularly in Nuclear Magnetic Resonance (NMR)
spectroscopy and metabolic flux analysis.

Compound Profile

Sodium 3-methyl-2-oxobutanoate-13C4,d4, also known as a-Ketoisovaleric acid sodium salt-
13C4,d4, is the labeled form of Sodium 3-methyl-2-oxobutanoate. The incorporation of four
Carbon-13 isotopes and four deuterium atoms makes it a valuable tracer for metabolic studies
and a standard for mass spectrometry applications.

Quantitative Data Summary

The following tables summarize the key quantitative data for both the labeled compound and its
unlabeled counterpart.
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Property Value Source
Molecular Formula C13C4H3D4aNaOs3 [1]
Molecular Weight 146.09 g/mol [1]
CAS Number 1185115-88-1 [1]
Purity >98.0% [1]
Appearance White to off-white solid [2]
Isotopic Enrichment =>99.0% [2]
Storage Conditions -20°C, protect from light [2]

o -80°C for 6 months; -20°C for 1
Solubility in Solvent ] [2][3]
month (protect from light)

Table 1: Quantitative Data for Sodium 3-methyl-2-oxobutanoate-13C4,d4

Property Value Source
Molecular Formula CsH7NaOs

Molecular Weight 138.10 g/mol

CAS Number 3715-29-5

Melting Point 220-230 °C (decomposes)

Water Solubility 100 mg/mL, clear, colorless

White or slightly yellow to
Appearance _ _
beige crystalline powder

Table 2: Quantitative Data for Unlabeled Sodium 3-methyl-2-oxobutanoate

Metabolic Significance

Sodium 3-methyl-2-oxobutanoate (a-ketoisovalerate) is a key intermediate in the biosynthesis
of branched-chain amino acids (BCAAs) and pantothenate (Vitamin B5).
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Valine and Leucine Biosynthesis

o-ketoisovalerate serves as a direct precursor to the amino acid valine and is a crucial

intermediate in the multi-step synthesis of leucine. These pathways are essential in
microorganisms and plants.
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Valine and Leucine Biosynthesis Pathway from a-Ketoisovalerate.

Pantothenate (Vitamin B5) Biosynthesis

In many bacteria, a-ketoisovalerate is a substrate for the synthesis of pantoate, which is
subsequently converted to pantothenate, the precursor of Coenzyme A.[4][5]
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Pantothenate (Vitamin B5) Biosynthesis Pathway.

Experimental Applications and Protocols

The isotopic labels in Sodium 3-methyl-2-oxobutanoate-13C4,d4 make it a powerful tool for
tracing metabolic pathways and for structural biology studies.
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Isotope Labeling for NMR Spectroscopy

This compound is frequently used for the selective isotope labeling of methyl groups in valine
and leucine residues in proteins for NMR studies, particularly for large proteins where spectral
overlap is a significant issue.

This protocol is adapted from established methods for selective labeling of methyl groups in
perdeuterated proteins.[1][6]

e Prepare Minimal Medium: Prepare a D20-based minimal medium containing *>NHa4Cl as the
sole nitrogen source and deuterated glucose ([2H,*2C]glucose) as the primary carbon source.

o Cell Culture Inoculation: Inoculate the medium with a starter culture of E. coli (typically
BL21(DE3) strain) expressing the protein of interest.

o Growth: Grow the cells at 37°C with shaking until the ODeoo reaches approximately 0.6-0.8.

o Precursor Addition: Approximately one hour before inducing protein expression, add Sodium
3-methyl-2-oxobutanoate-13C4,d4 to a final concentration of 100-120 mg/L.[6]

 Induction: Induce protein expression with Isopropyl B-D-1-thiogalactopyranoside (IPTG).

» Harvest and Purification: After a suitable expression period (typically 4-6 hours), harvest the
cells by centrifugation and purify the labeled protein using standard chromatography
techniques.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


http://www.ckisotopes.com/wp-content/uploads/2015/04/App_note_16.pdf
https://www.itqb.unl.pt/~matzman/Files/FCT/sGC14/28_Tugarinov_2006.pdf
https://www.benchchem.com/product/b12059494?utm_src=pdf-body
https://www.benchchem.com/product/b12059494?utm_src=pdf-body
https://www.itqb.unl.pt/~matzman/Files/FCT/sGC14/28_Tugarinov_2006.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Prepare D20-based
minimal medium

'

Inoculate with E. coli

Growth and Labeling

Grow cells to
ODeé0o ~0.7

l

Add Sodium 3-methyl-2-oxobutanoate-13C4,d4
(100-120 mg/L)

y

Induce protein expression
with IPTG

Analysis

Harvest cells and
purify protein

NMR Spectroscopy

Click to download full resolution via product page

Experimental Workflow for Protein Labeling for NMR.

13C-Metabolic Flux Analysis (13C-MFA)
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Sodium 3-methyl-2-oxobutanoate-13C4,d4 can be used as a tracer in 13C-MFA experiments

to quantify the metabolic fluxes through the BCAA and related pathways.

This workflow outlines the key steps in a typical 13C-MFA experiment.[7][8]

Experimental Design: Define the biological question and design the labeling experiment,
including the choice of labeled substrate(s) and sampling time points.

Isotope Labeling Experiment: Culture cells in a defined medium containing Sodium 3-
methyl-2-oxobutanoate-13C4,d4 as a tracer.

Metabolite Quenching and Extraction: Rapidly quench metabolic activity and extract
intracellular metabolites.

Analytical Measurement: Analyze the isotopic labeling patterns of key metabolites (e.qg.,
amino acids, organic acids) using techniques such as Gas Chromatography-Mass
Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Flux Estimation: Use specialized software to fit the measured labeling data to a metabolic
model and estimate the intracellular fluxes.

Statistical Analysis: Perform goodness-of-fit tests and calculate confidence intervals for the
estimated fluxes.
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General Workflow for 13C-Metabolic Flux Analysis.

Safety and Handling

Standard laboratory safety precautions should be observed when handling this compound. It is
intended for research use only. A Material Safety Data Sheet (MSDS) should be consulted for

detailed safety information.
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Conclusion

Sodium 3-methyl-2-oxobutanoate-13C4,d4 is a versatile and powerful tool for researchers in
the fields of molecular biology, biochemistry, and drug development. Its utility in elucidating
metabolic pathways and aiding in the structural determination of large proteins by NMR makes
it an invaluable resource for advancing our understanding of complex biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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